Cas no 1314931-85-5 (2-(3-tert-butylphenyl)ethane-1-thiol)

• Product Name: 2-(3-tert-butylphenyl)ethane-1-thiol
• CAS No: 1314931-85-5
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• MDL: MFCD11521164
• CID: 5149122
• PubChem ID: 55273557
• Update Time: 2026-03-03

2-(3-tert-butylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-(tert-Butyl)phenyl)ethane-1-thiol
• 2-(3-TERT-BUTYLPHENYL)ETHANE-1-THIOL
• 2-(3-tert-butylphenyl)ethanethiol
• starbld0021284
• 2-(3-tert-butylphenyl)ethane-1-thiol

• MDL： MFCD11521164
• Inchi： 1S/C12H18S/c1-12(2,3)11-6-4-5-10(9-11)7-8-13/h4-6,9,13H,7-8H2,1-3H3
• InChI Key： QFJSZYJWZYNKPE-UHFFFAOYSA-N
• SMILES： SCCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• XLogP3: 4.1
• Topological Polar Surface Area: 1